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Compound of Interest

Compound Name: 5-Chloro-2-methoxybenzamide

CAS No.: 23068-80-6

Cat. No.: B2460377

Get Quote

This guide outlines the operational protocols for the safe handling and disposal of 5-Chloro-2-
methoxybenzamide. It is designed for researchers and lab safety officers requiring immediate,

actionable compliance data.

Executive Summary: Disposal Classification
Waste Stream: Halogenated Organic Waste.[1]

RCRA Status: Non-listed (unless specific formulations apply), but regulated as Characteristic

Hazardous Waste due to toxicity and halogen content.

Primary Hazard: Irritant (Skin/Eye/Respiratory) and Harmful if Swallowed.[2]

Disposal Method: High-temperature incineration with acid gas scrubbing. Do not dispose of

down the drain or in regular trash.
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Before initiating disposal, verify the chemical identity to ensure compatibility with waste

streams.

Parameter Specification

Chemical Name 5-Chloro-2-methoxybenzamide

CAS Number 23068-80-6

Molecular Formula C₈H₈ClNO₂

Physical State Solid (White to off-white crystalline powder)

Solubility
Low in water; soluble in DMSO, Methanol,

Dichloromethane

Flash Point N/A (Solid)

GHS Hazard Classification
Treat this compound as a hazardous agent. It is an aromatic amide with halogen substitution,

increasing its persistence and potential toxicity.

H302: Harmful if swallowed.[2][3][4][5]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2][6]

H335: May cause respiratory irritation.[2][6]

Waste Characterization & Segregation
Proper segregation is the single most critical step in chemical disposal. Mixing 5-Chloro-2-
methoxybenzamide with incompatible streams can create dangerous byproducts or violate

incineration permits.
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Halogenated vs. Non-Halogenated: Because this molecule contains Chlorine, it must be

classified as Halogenated Waste. Even if dissolved in a non-halogenated solvent (e.g.,

Acetone), the presence of the chlorinated solute often mandates disposal in the halogenated

stream to prevent corrosion or toxic emissions (dioxins) in standard incinerators.

No Oxidizers: Do not mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides).

No Aqueous Mix: Keep separate from aqueous acid/base streams to prevent precipitation or

hydrolysis.

Operational Disposal Protocols
Scenario A: Disposal of Pure Solid
Used for expired stock, spilled solids, or excess weighing powder.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with

a screw-top lid.

Transfer: Transfer the solid using a chemically compatible spatula. Avoid generating dust.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "5-Chloro-2-methoxybenzamide (100%)"

Hazard Checkbox: Toxic, Irritant.[6]

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary container until

pickup.

Scenario B: Disposal of Solutions (Liquid Waste)
Used for reaction mixtures or mother liquors.

Solvent Identification: Determine the primary solvent.

If solvent is Dichloromethane/Chloroform: Use Halogenated Solvent carboy.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2460377/docs?utm_src=pdf-body#5-chloro-2-methoxybenzamide-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-chloro-2-methoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2460377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If solvent is Methanol/Acetone: Check facility rules.[7] Usually, >1-2% halogenated content

moves the whole container to Halogenated Waste. Recommendation: Default to

Halogenated Waste to ensure compliance.

Container: Use a safety carboy (polypropylene or stainless steel) compatible with the

solvent.

Venting: Ensure the cap is vented if the solution is prone to off-gassing, though this is rare for

this stable amide.

Labeling: List all components (e.g., "Methanol 95%, 5-Chloro-2-methoxybenzamide 5%").

Scenario C: Empty Containers
Triple Rinse: Triple rinse the empty original container with a solvent capable of dissolving the

residue (e.g., Acetone or Methanol).

Rinsate Disposal: Pour the rinsate into the Liquid Halogenated Waste container (Protocol B).

Defacing: Deface the original label and mark as "Empty."

Trash: Dispose of the dry, rinsed container in regular glass/plastic trash (check local "P-

listed" rules, though this chemical is generally not P-listed).

Workflow Visualization
The following diagram illustrates the decision logic for segregating this chemical waste.
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Figure 1: Decision matrix for segregating 5-Chloro-2-methoxybenzamide waste streams.

Emergency Procedures
In the event of a spill or exposure during disposal:

Spill (Solid): Do not dry sweep if dust generation is likely. Use a wet wipe or damp paper

towel to pick up the powder. Place all cleanup materials into the Solid Hazardous Waste

container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2460377/docs?utm_src=pdf-body-img#5-chloro-2-methoxybenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b2460377/docs?utm_src=pdf-body#5-chloro-2-methoxybenzamide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2460377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill (Liquid): Absorb with an inert material (vermiculite or spill pads). Do not use combustible

materials like sawdust if the solvent is flammable.

Skin Contact: Wash with soap and water for 15 minutes. The compound is an irritant and can

be absorbed.[2]

Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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